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Compound of Interest

Compound Name: Pfn-dof

Cat. No.: B16121752

Get Quote

Disclaimer: The following guidelines are based on general best practices for the disposal of

laboratory chemicals. No specific Safety Data Sheet (SDS) with detailed disposal procedures

for Pfn-dof was identified. Therefore, it is imperative for all personnel to consult their

institution's Environmental Health and Safety (EHS) department for specific protocols and to

ensure full compliance with local, state, and federal regulations.

Pfn-dof, or Poly[(9,9-bis(3'-(N,N-dimethylamino)propyl)-2,7-fluorene)-alt-2,7-(9,9-

dioctylfluorene)], is a polymer used in organic electronics.[1][2] While a specific hazard

classification is not consistently available, it is prudent to handle it as a chemical waste product

with care. The following procedures provide a framework for its safe handling and disposal.

Immediate Safety and Handling
Before initiating any disposal process, ensure you are in a well-ventilated area, preferably a

chemical fume hood, and are wearing the appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment:
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PPE Component Specification Rationale

Gloves Nitrile rubber
Provides resistance to a broad

range of chemicals.

Eye Protection
Chemical safety goggles or a

face shield

Protects against splashes and

airborne particles.

Lab Coat Standard laboratory coat
Protects skin and clothing from

contamination.

Step-by-Step Disposal Procedure
1. Segregation:

Do not mix Pfn-dof waste with other chemical waste streams unless explicitly permitted by

your EHS office.

Pfn-dof is soluble in organic solvents such as dichloromethane (CH2Cl2), chloroform

(CHCl3), and toluene.[1] Therefore, any solutions containing Pfn-dof should be collected as

organic solvent waste.

Solid Pfn-dof waste (e.g., contaminated gloves, weigh boats, paper towels) should be

collected separately from liquid waste.

2. Waste Container:

Use a designated, properly labeled, and leak-proof hazardous waste container.

The container must be compatible with the chemical and its solvent. For Pfn-dof solutions in

chlorinated or other organic solvents, a high-density polyethylene (HDPE) or glass container

is generally suitable.

For solid waste, a designated, labeled waste bag or container should be used.

3. Labeling:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b16121752/docs?utm_src=pdf-body#prudent-disposal-of-pfn-dof-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b16121752/docs?utm_src=pdf-body#prudent-disposal-of-pfn-dof-a-guide-for-laboratory-professionals
https://www.sigmaaldrich.com/JP/ja/product/aldrich/900966
https://www.benchchem.com/product/b16121752/docs?utm_src=pdf-body#prudent-disposal-of-pfn-dof-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b16121752/docs?utm_src=pdf-body#prudent-disposal-of-pfn-dof-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b16121752/docs?utm_src=pdf-body#prudent-disposal-of-pfn-dof-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16121752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Poly[(9,9-bis(3'-(N,N-dimethylamino)propyl)-2,7-fluorene)-alt-2,7-(9,9-dioctylfluorene)]" and

the solvent used (if applicable).

Include the approximate concentration and quantity of the waste.

Note the date of waste accumulation.

4. Storage:

Store the waste container in a designated satellite accumulation area.

Ensure the container is tightly sealed to prevent leaks or evaporation.

According to one source, Pfn-dof has a storage class of 11 for combustible solids.[1] Store

accordingly, away from ignition sources.

5. Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

Do not pour Pfn-dof or its solutions down the drain.

Chemical and Physical Properties of Pfn-dof
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Property Value

Chemical Name
Poly[(9,9-bis(3'-(N,N-dimethylamino)propyl)-2,7-

fluorene)-alt-2,7-(9,9-dioctylfluorene)][1]

CAS Number 673474-75-4[1]

Molecular Formula (C52H70N2)n[1]

Form Solid[1]

Solubility
Soluble in organic solvents (e.g., CH2Cl2,

CHCl3, Toluene)[1]

Maximum Absorption λmax 378 nm in dichloromethane[1]

Fluorescence Emission λem 414 nm in dichloromethane[1]

Storage Class 11 - Combustible Solids[1]

Disposal Workflow
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Preparation

Waste Handling

Final Disposal

Wear Appropriate PPE

Work in Ventilated Area

Segregate Solid and Liquid Waste

Use Labeled, Compatible Waste Containers

Store in Designated Accumulation Area

Contact EHS for Waste Pickup

EHS Manages Final Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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